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Introduction
Metominostrobin, a broad-spectrum systemic fungicide, belongs to the strobilurin class of

agrochemicals.[1] Its mode of action involves the inhibition of mitochondrial respiration in fungi,

making it effective for controlling a range of fungal diseases, particularly in rice cultivation.[1]

Understanding the environmental fate and degradation of Metominostrobin is crucial for

assessing its potential environmental impact and ensuring its safe use. This technical guide

provides a comprehensive overview of the current knowledge on the environmental

degradation of Metominostrobin, including its hydrolysis, photolysis, and metabolism in soil

and aquatic systems. Detailed experimental protocols based on OECD guidelines are also

provided to aid researchers in conducting further studies.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a pesticide is fundamental to

predicting its environmental behavior. Key properties of Metominostrobin are summarized

below.
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Property Value Reference

Chemical Name

(E)-2-(methoxyimino)-N-

methyl-2-(2-

phenoxyphenyl)acetamide

[2]

CAS Registry Number 133408-50-1 [2]

Molecular Formula C₁₆H₁₆N₂O₃ [2]

Molecular Weight 284.32 g/mol [2]

Water Solubility 0.128 g/L (at 20°C) [2]

Vapor Pressure 1.8 x 10⁻⁵ Pa (at 25°C) [2]

Melting Point 88.8°C [2]

Abiotic Degradation
Abiotic degradation processes, including hydrolysis and photolysis, are significant pathways for

the transformation of pesticides in the environment.

Hydrolysis
Hydrolysis is a chemical reaction in which a molecule is cleaved into two parts by the addition

of a water molecule. The rate of hydrolysis is highly dependent on the pH of the solution.

Quantitative Data on Hydrolysis

pH Temperature (°C) Half-life (t½) Reference

4 25 Stable -

7 25 Stable -

9 25 Data not available -

No specific public data for Metominostrobin hydrolysis half-life was found. Strobilurin

fungicides can undergo hydrolysis under acidic or alkaline conditions.[3]
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Hydrolysis Degradation Pathway

The primary degradation pathway for strobilurin fungicides via hydrolysis often involves the

cleavage of the ester or ether linkages. For Metominostrobin, this could potentially lead to the

formation of (E)-2-(methoxyimino)-2-(2-phenoxyphenyl)acetic acid and methylamine.

Metominostrobin

(E)-2-(methoxyimino)-2-(2-phenoxyphenyl)acetic acid
Hydrolysis

Methylamine

Hydrolysis

Click to download full resolution via product page

Caption: Proposed hydrolysis degradation pathway of Metominostrobin.

Photolysis
Photolysis is the degradation of a molecule caused by the absorption of light energy. This

process can be a significant route of dissipation for pesticides present on plant surfaces or in

the upper layers of water bodies.

Quantitative Data on Photolysis

Medium Light Source Half-life (t½) Reference

Sterile Aqueous

Solution
Xenon Arc Lamp Data not available -

Specific photolysis half-life data for Metominostrobin was not found in the public domain.

Photodegradation can lead to isomerization or breakdown of the molecule.[3]

Photolysis Degradation Pathway

Photodegradation of strobilurin fungicides can involve photoisomerization of the (E)-isomer to

the less active (Z)-isomer, as well as cleavage of the molecule at various points.
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Caption: General photolysis pathways for Metominostrobin.

Biotic Degradation
Biotic degradation, mediated by microorganisms in soil and aquatic environments, is a primary

mechanism for the dissipation of many pesticides.

Soil Metabolism
The fate of Metominostrobin in soil is influenced by microbial activity, which can lead to its

degradation into various metabolites. The rate of degradation is often expressed as a half-life

(DT50), the time it takes for 50% of the initial concentration to dissipate.

Quantitative Data on Soil Metabolism

Soil Type Condition DT50 (days) Reference

Loam Aerobic Data not available -

Sandy Loam Aerobic Data not available -

Clay Loam Aerobic Data not available -

Various Anaerobic Data not available -

Specific DT50 values for Metominostrobin in soil are not readily available in public literature.

Aerobic soil metabolism is a key degradation pathway for many pesticides.[4][5]

Soil Metabolism Pathway
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The microbial degradation of strobilurin fungicides in soil can proceed through several

pathways, including cleavage of the ether linkage, demethylation, and hydroxylation of the

aromatic rings.

Metominostrobin

Ether Cleavage Product O-demethylated Metabolite Hydroxylated Metabolite

CO2 + Bound Residues
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Caption: Putative soil metabolism pathways for Metominostrobin.

Aquatic Metabolism (Water-Sediment Systems)
In aquatic environments, Metominostrobin will partition between the water column and

sediment, where it can be degraded by microorganisms under both aerobic and anaerobic

conditions.

Quantitative Data on Aquatic Metabolism

System Condition
DT50 (days)
- Water

DT50 (days)
- Sediment

DT50 (days)
- Total
System

Reference

Water-

Sediment
Aerobic

Data not

available

Data not

available

Data not

available
-

Water-

Sediment
Anaerobic

Data not

available

Data not

available

Data not

available
-
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Specific DT50 values for Metominostrobin in water-sediment systems are not publicly

available.

Aquatic Metabolism Pathway

Similar to soil, the degradation of Metominostrobin in aquatic systems is expected to involve

microbial processes such as hydrolysis of the amide bond and cleavage of the ether linkage.

Metominostrobin in Water
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Aquatic Metabolites

Degradation

Degradation

CO2 + Bound Residues

Click to download full resolution via product page

Caption: General fate of Metominostrobin in aquatic systems.

Bioaccumulation
Bioaccumulation is the process by which a chemical substance is absorbed by an organism

from its surrounding environment through all routes of exposure. The bioconcentration factor

(BCF) is a key parameter used to assess the potential for a chemical to accumulate in aquatic

organisms.

Quantitative Data on Bioaccumulation
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Organism Exposure Route BCF Value Reference

Fish Aqueous Data not available -

A bioconcentration study is typically required if the log Pow is greater than 3.[6] Specific BCF

values for Metominostrobin were not found in the public domain.

Experimental Protocols
The following sections outline detailed methodologies for key experiments to study the

environmental fate and degradation of Metominostrobin, based on internationally recognized

OECD guidelines.

Hydrolysis (OECD 111)
Objective: To determine the rate of abiotic hydrolysis of Metominostrobin as a function of pH.

Methodology:

Preparation of Solutions: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

Test Substance Application: Add a known concentration of Metominostrobin (radiolabeled

or non-labeled) to the buffer solutions. The concentration should not exceed half of its water

solubility.

Incubation: Incubate the solutions in the dark at a constant temperature (e.g., 25°C). A

preliminary test at an elevated temperature (e.g., 50°C) can be conducted to estimate the

hydrolysis rate.

Sampling: At appropriate time intervals, collect duplicate samples from each pH solution.

Analysis: Analyze the concentration of Metominostrobin and any major hydrolysis products

using a suitable analytical method (e.g., HPLC-UV, LC-MS/MS).

Data Analysis: Calculate the first-order rate constant and the half-life for hydrolysis at each

pH.
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Start

Prepare sterile buffer solutions (pH 4, 7, 9)

Add Metominostrobin

Incubate in dark at constant temperature

Collect samples at time intervals

Analyze for Metominostrobin and degradants

Calculate half-life (t½)

End
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Caption: Experimental workflow for hydrolysis study (OECD 111).

Phototransformation in Water (OECD 316)
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Objective: To determine the rate of direct phototransformation of Metominostrobin in water.

Methodology:

Preparation of Solutions: Prepare a sterile, buffered aqueous solution of Metominostrobin.

Light Source: Use a light source that simulates natural sunlight (e.g., a filtered xenon arc

lamp).

Irradiation: Irradiate the solution in a temperature-controlled cell. Dark controls should be run

in parallel to account for any non-photolytic degradation.

Sampling: Collect samples at various time points during the irradiation.

Analysis: Quantify the concentration of Metominostrobin and its photoproducts using a

suitable analytical method.

Data Analysis: Determine the quantum yield and calculate the photolysis half-life.
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Start

Prepare sterile aqueous solution of Metominostrobin

Irradiate with simulated sunlight Run dark control in parallel

Collect samples at intervals

Analyze for Metominostrobin and photoproducts

Calculate photolysis half-life (t½)

End
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Caption: Experimental workflow for phototransformation study (OECD 316).

Aerobic and Anaerobic Transformation in Soil (OECD
307)
Objective: To determine the rate and route of degradation of Metominostrobin in soil under

aerobic and anaerobic conditions.
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Methodology:

Soil Selection: Select at least three different soil types with varying textures and organic

matter content.

Test Substance Application: Treat the soil samples with a known concentration of ¹⁴C-labeled

Metominostrobin.

Incubation:

Aerobic: Incubate the soil in a flow-through system that allows for the trapping of evolved

¹⁴CO₂ and volatile organic compounds. Maintain the soil at a constant temperature and

moisture content.

Anaerobic: After an initial aerobic phase, flood the soil with water and purge the system

with an inert gas (e.g., nitrogen) to establish anaerobic conditions.

Sampling: Collect soil samples at various time intervals.

Extraction and Analysis: Extract the soil samples with appropriate solvents to separate the

parent compound and its metabolites. Analyze the extracts by techniques such as LSC,

HPLC, and LC-MS/MS to identify and quantify the compounds.

Data Analysis: Determine the DT50 and DT90 values for Metominostrobin and major

metabolites. Propose a degradation pathway.
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Start

Prepare soil samples

Apply ¹⁴C-Metominostrobin

Aerobic Incubation Anaerobic Incubation

Collect soil samples at intervals

Solvent Extraction

LSC, HPLC, LC-MS/MS Analysis

Determine DT50 and degradation pathway
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Caption: Workflow for soil metabolism study (OECD 307).
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Aerobic and Anaerobic Transformation in Aquatic
Sediment Systems (OECD 308)
Objective: To assess the degradation of Metominostrobin in water-sediment systems under

aerobic and anaerobic conditions.

Methodology:

System Setup: Collect water and sediment from two different locations. Set up test systems

with a layer of sediment and an overlying water phase.

Test Substance Application: Apply ¹⁴C-labeled Metominostrobin to the water phase.

Incubation:

Aerobic: Gently bubble air through the water phase to maintain aerobic conditions.

Anaerobic: Purge the system with an inert gas to create anaerobic conditions.

Sampling: At various time points, sample both the water and sediment phases.

Analysis: Analyze the water and sediment extracts for Metominostrobin and its

transformation products.

Data Analysis: Determine the DT50 values for the water, sediment, and total system. Identify

major metabolites and propose a degradation pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.benchchem.com/product/b8650213?utm_src=pdf-body
https://www.benchchem.com/product/b8650213?utm_src=pdf-body
https://www.benchchem.com/product/b8650213?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8650213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Set up water-sediment systems

Apply ¹⁴C-Metominostrobin to water
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Analyze for Metominostrobin and metabolites

Determine DT50 and degradation pathway

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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